![molecular formula C5H5BrN2O2 B2987544 Methyl 4-bromo-1H-imidazole-2-carboxylate CAS No. 1622843-37-1](/img/structure/B2987544.png)
Methyl 4-bromo-1H-imidazole-2-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“Methyl 4-bromo-1H-imidazole-2-carboxylate” is a compound with the CAS Number: 1622843-37-1 . It has a molecular weight of 205.01 . It is a derivative of imidazole, a five-membered heterocyclic ring containing two nitrogen atoms . It is commonly used in organic synthesis and pharmaceutical research, as it is known to exhibit potential biological activity .
Molecular Structure Analysis
The Inchi Code of “this compound” is1S/C5H5BrN2O2/c1-10-5(9)4-7-2-3(6)8-4/h2H,1H3,(H,7,8)
. This indicates the molecular structure of the compound. Chemical Reactions Analysis
While specific chemical reactions involving “this compound” were not found, imidazole derivatives are known to be involved in a variety of chemical reactions .Physical And Chemical Properties Analysis
“this compound” is a solid compound . It should be stored in an inert atmosphere at a temperature between 2-8°C .Scientific Research Applications
Organic Synthesis and Catalysis
Synthesis of Polyhydroquinoline Derivatives : A study by Khaligh (2014) utilized 3-Methyl-1-sulfonic acid imidazolium hydrogen sulfate as a catalyst for synthesizing ethyl-4-aryl/heteryl-hexahydro-trimehtyl-5-oxoquinoline-3-carboxylates. This catalytic method offers a clean, simple, and efficient route to desired products in high yield and short reaction times, showcasing the utility of imidazole derivatives in facilitating organic transformations (Khaligh, 2014).
Green Chemistry Approach : Shaterian and Ranjbar (2011) demonstrated the use of N-methyl-2-pyrrolidonium hydrogen sulfate, another imidazole derivative, as a reusable catalyst for the synthesis of highly substituted imidazoles. Their work emphasizes the environmental benefits of using Bronsted acidic ionic liquid catalysts in organic synthesis, highlighting the importance of imidazole derivatives in green chemistry (Shaterian & Ranjbar, 2011).
Advanced Materials and Chemical Fixation of CO2
- Ionic Liquids for CO2 Capture : Bates et al. (2002) researched the development of ionic liquids incorporating imidazole derivatives for reversible CO2 capture. Their findings show that these ionic liquids can efficiently sequester CO2, offering a potential solution for CO2 storage and utilization in combating climate change (Bates et al., 2002).
Antimicrobial and Antitumor Activities
- Antitumor Activity : Research by Stevens et al. (1987) on the antitumor drug mitozolomide and its analogs, including 3-methylimidazo derivatives, demonstrated significant antitumor activity against various murine tumors. This study provides insight into the potential medical applications of imidazole derivatives in cancer treatment (Stevens et al., 1987).
Fuel Cell Technology
- Alkaline Anion Exchange Membranes : Ran et al. (2012) developed imidazolium-type alkaline anion exchange membranes (Im-AAEMs) for fuel cell applications. These membranes exhibited high thermal and chemical stabilities, as well as significant conductivity, showcasing the role of imidazole derivatives in enhancing fuel cell performance (Ran et al., 2012).
Safety and Hazards
“Methyl 4-bromo-1H-imidazole-2-carboxylate” is considered hazardous. It has the GHS07 pictogram and the signal word is "Warning" . The hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) .
Future Directions
Imidazole and its derivatives have become an important synthon in the development of new drugs . They show a broad range of chemical and biological properties, making them a promising area for future research . The development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance .
Mechanism of Action
Target of Action
Methyl 4-bromo-1H-imidazole-2-carboxylate is a derivative of imidazole, a five-membered heterocyclic moiety . Imidazole derivatives have been reported to show a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . .
Mode of Action
Imidazole derivatives are known to interact with various biological targets due to their versatile chemical structure . The bromine atom in the compound could potentially enhance its reactivity, allowing it to form covalent bonds with target proteins or enzymes.
Biochemical Pathways
Given the wide range of biological activities exhibited by imidazole derivatives, it can be inferred that multiple biochemical pathways might be influenced .
Pharmacokinetics
The compound’s solubility and stability, which can impact its bioavailability, may be influenced by its chemical structure .
Result of Action
Given the broad range of biological activities exhibited by imidazole derivatives, it can be inferred that the compound might have diverse effects at the molecular and cellular levels .
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound should be stored in an inert atmosphere at 2-8°C to maintain its stability . Other factors, such as pH and the presence of other substances, might also affect the compound’s action and efficacy.
properties
IUPAC Name |
methyl 5-bromo-1H-imidazole-2-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrN2O2/c1-10-5(9)4-7-2-3(6)8-4/h2H,1H3,(H,7,8) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGKFOCSHGUXYLA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC=C(N1)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.01 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1622843-37-1 |
Source
|
Record name | Methyl 4-bromo-1H-imidazole-2-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.